Cas no 1261801-82-4 (3-(2-Bromo-4-iodobenzoyl)pyridine)
3-(2-Bromo-4-iodobenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Bromo-4-iodobenzoyl)pyridine
-
- Inchi: 1S/C12H7BrINO/c13-11-6-9(14)3-4-10(11)12(16)8-2-1-5-15-7-8/h1-7H
- InChI Key: SKZNKHIVFKHESO-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C=1)Br)C(C1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 386.87557 g/mol
- Monoisotopic Mass: 386.87557 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 30
- Molecular Weight: 388.00
3-(2-Bromo-4-iodobenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013034453-250mg |
3-(2-Bromo-4-iodobenzoyl)pyridine |
1261801-82-4 | 97% | 250mg |
480.00 USD | 2021-06-22 | |
| Alichem | A013034453-500mg |
3-(2-Bromo-4-iodobenzoyl)pyridine |
1261801-82-4 | 97% | 500mg |
839.45 USD | 2021-06-22 | |
| Alichem | A013034453-1g |
3-(2-Bromo-4-iodobenzoyl)pyridine |
1261801-82-4 | 97% | 1g |
1,564.50 USD | 2021-06-22 |
3-(2-Bromo-4-iodobenzoyl)pyridine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3-(2-Bromo-4-iodobenzoyl)pyridine
Introduction to 3-(2-Bromo-4-iodobenzoyl)pyridine (CAS No. 1261801-82-4)
3-(2-Bromo-4-iodobenzoyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1261801-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoylpyridine class, characterized by its fused pyridine and benzoyl moieties, which endow it with unique chemical properties suitable for various synthetic applications. The presence of both bromo and iodine substituents on the benzene ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The structural features of 3-(2-Bromo-4-iodobenzoyl)pyridine make it particularly interesting for medicinal chemistry applications. The bromo and iodine atoms serve as versatile handles for further functionalization, enabling the construction of diverse pharmacophores. This compound has been explored in the development of novel therapeutic agents, where its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, is highly advantageous. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules.
Recent advancements in synthetic methodologies have highlighted the utility of 3-(2-Bromo-4-iodobenzoyl)pyridine in the preparation of heterocyclic compounds. Researchers have leveraged its reactivity to develop new derivatives with potential biological activities. For instance, studies have demonstrated its role in generating pyridopyrimidine scaffolds, which are known for their pharmacological significance. The benzoyl group can be further modified to introduce additional functional groups, such as amides or esters, expanding the compound's utility in drug design.
In the context of drug discovery, 3-(2-Bromo-4-iodobenzoyl)pyridine has been utilized as a building block for small-molecule inhibitors targeting specific enzymes or receptors. The pyridine moiety is particularly relevant in this regard, as it is a common pharmacophore found in many approved drugs. By incorporating this compound into synthetic strategies, chemists can rapidly access structurally diverse libraries for high-throughput screening. Such approaches have been instrumental in identifying lead compounds with therapeutic potential.
The bromo and iodine substituents on the benzene ring also make 3-(2-Bromo-4-iodobenzoyl)pyridine a valuable precursor for materials science applications. For example, it has been employed in the synthesis of organic semiconductors and luminescent materials. The ability to precisely control the positions of these halogens allows for fine-tuning of electronic properties, which is crucial in developing advanced functional materials.
From a synthetic chemistry perspective, 3-(2-Bromo-4-iodobenzoyl)pyridine exemplifies the importance of multifunctional intermediates in streamlining complex syntheses. Its compatibility with a wide range of reaction conditions makes it a preferred choice for medicinal chemists and synthetic organic chemists alike. The compound's versatility has been further underscored by its use in cross-coupling reactions that form carbon-carbon bonds under mild conditions, thereby minimizing side reactions and improving yields.
Recent studies have also explored the mechanistic aspects of reactions involving 3-(2-Bromo-4-iodobenzoyl)pyridine. Understanding these mechanisms is essential for optimizing synthetic protocols and predicting the outcomes of novel reactions. Computational studies have played a significant role in this regard, providing insights into transition states and reaction pathways at an atomic level. Such computational approaches have complemented experimental investigations, leading to a more comprehensive understanding of the compound's reactivity.
The pharmaceutical industry has been particularly keen on exploring derivatives of 3-(2-Bromo-4-iodobenzoyl)pyridine due to their potential therapeutic applications. Researchers have synthesized analogs with modified substitution patterns to assess their biological activity against various targets. These efforts have yielded promising candidates for further development into drugs targeting diseases such as cancer and inflammation-related disorders. The compound's ability to serve as a scaffold for structure-based drug design underscores its importance in modern medicinal chemistry.
In conclusion, 3-(2-Bromo-4-iodobenzoyl)pyridine (CAS No. 1261801-82-4) is a versatile and highly reactive compound with significant implications in pharmaceutical research and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists working on drug discovery and advanced material development. As synthetic methodologies continue to evolve, the utility of this compound is expected to expand further, driving innovation across multiple scientific disciplines.
1261801-82-4 (3-(2-Bromo-4-iodobenzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)